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Compound of Interest

Compound Name: rac Practolol-d3

Cat. No.: B587756

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of rac Practolol-d3, a deuterated
analog of the selective B1-adrenergic receptor antagonist, Practolol. This document is intended
for researchers in pharmacology, drug metabolism, and related fields who utilize isotopically
labeled compounds for quantitative analysis and receptor binding studies.

Introduction to rac Practolol-d3

rac Practolol-d3 is a stable isotope-labeled version of Practolol, where three hydrogen atoms
have been replaced with deuterium. This labeling makes it an ideal internal standard for mass
spectrometry-based quantification of Practolol in biological matrices. Practolol itself is a
selective Bl-adrenergic receptor blocker, historically used in the management of cardiac
arrhythmias. Due to its selectivity, it primarily acts on the heart, reducing heart rate, cardiac
output, and blood pressure. The deuterated form, rac Practolol-d3, retains the same chemical
and pharmacological properties as the unlabeled compound but is distinguishable by its higher

mass.

Commercial Availability and Suppliers

rac Practolol-d3 is available from several specialized chemical suppliers. The commercial
availability may vary, and it is recommended to contact the suppliers directly for current stock
status, pricing, and detailed product specifications.
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. Molecular Molecular
Supplier Product Name  CAS Number .
Formula Weight

Pharmaffiliates rac Practolol-d3 1794795-47-3 C14H19D3N203 269.35
Santa Cruz 6673-35-4

) rac Practolol-d3 C14H10D3N203 269.35
Biotechnology (unlabeled)
Toronto
Research N N

rac-practolol-d3 1794795-47-3 Not specified Not specified

Chemicals (via

CymitQuimica)

Note: The CAS number for the unlabeled rac Practolol is 6673-35-4. Some suppliers may
reference this number for the deuterated product.

Technical Data

Detailed quantitative data for rac Practolol-d3, such as purity and isotopic enrichment, are
typically provided in the Certificate of Analysis (CoA) from the supplier upon purchase.
Researchers should always refer to the lot-specific CoA for the most accurate information.

Parameter Typical Specification

Chemical Purity >98% (as determined by HPLC/NMR)
Isotopic Enrichment =99 atom % D

Appearance White to off-white solid

Solubility Soluble in DMSO and Methanol
Storage Store at -20°C for long-term stability

Mechanism of Action and Signaling Pathway

Practolol is a competitive antagonist of the 1-adrenergic receptor, which is predominantly
found in cardiac tissue. These receptors are G-protein coupled receptors (GPCRs) that, upon

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b587756?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

stimulation by endogenous catecholamines like epinephrine and norepinephrine, activate a
downstream signaling cascade.

By blocking the B1-adrenergic receptor, Practolol inhibits the activation of adenylyl cyclase,
which in turn prevents the conversion of ATP to cyclic AMP (CAMP). The resulting decrease in
intracellular cAMP levels leads to reduced activation of Protein Kinase A (PKA). This cascade
of events ultimately results in a decrease in heart rate (negative chronotropy), a reduction in
the force of cardiac contraction (negative inotropy), and slowed atrioventricular conduction.
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 To cite this document: BenchChem. [Technical Guide: rac Practolol-d3 for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587756#rac-practolol-d3-supplier-and-commercial-
availability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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